Cas no 6312-30-7 (2-phenyl-4-(pyridin-4-yl)butanenitrile)

• Product Name: 2-phenyl-4-(pyridin-4-yl)butanenitrile
• CAS No: 6312-30-7
• MF: C₁₅H₁₄N₂
• MW: 222.285063266754
• CID: 1644827
• PubChem ID: 238362
• Update Time: 2025-04-21

2-phenyl-4-(pyridin-4-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-4-(pyridin-4-yl)butanenitrile
• 2-phenyl-4-pyridin-4-ylbutanenitrile
• NSC42694
• 6312-30-7
• 2-phenyl-4-pyridin-4-yl-butanenitrile
• SCHEMBL11365488
• DS-004360
• DTXSID20285731
• NSC-42694

• Inchi： 1S/C15H14N2/c16-12-15(14-4-2-1-3-5-14)7-6-13-8-10-17-11-9-13/h1-5,8-11,15H,6-7H2
• InChI Key： GIUOYPFJKRTFLD-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CCC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 222.11582
• Monoisotopic Mass: 222.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• PSA: 36.68